3-(2-Chlorophenyl)-4-((4-(dimethylamino)benzylidene)amino)-1H-1,2,4-triazole-5(4H)-thione

• CAS No.: 478254-18-1
• Molecular Formula: C17H16ClN5S
• Molecular Weight: 357.9 g/mol
• IUPAC Name: 3-(2-chlorophenyl)-4-[(E)-[4-(dimethylamino)phenyl]methylideneamino]-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C17H16ClN5S/c1-22(2)13-9-7-12(8-10-13)11-19-23-16(20-21-17(23)24)14-5-3-4-6-15(14)18/h3-11H,1-2H3,(H,21,24)/b19-11+
• InChI Key: ZWLPAIPQGKSAAW-YBFXNURJSA-N
• Isomeric SMILES: CN(C)C1=CC=C(C=C1)/C=N/N2C(=NNC2=S)C3=CC=CC=C3Cl
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C=NN2C(=NNC2=S)C3=CC=CC=C3Cl

Description

This compound belongs to the 1,2,4-triazole class, characterized by a five-membered heterocyclic core containing three nitrogen atoms. Its structure includes a 2-chlorophenyl group at the 3-position and a 4-(dimethylamino)benzylidene substituent at the 4-position of the triazole ring.

Biological Activity

The compound 3-(2-Chlorophenyl)-4-((4-(dimethylamino)benzylidene)amino)-1H-1,2,4-triazole-5(4H)-thione (CAS Number: 478255-14-0) is a triazole derivative that has garnered attention for its potential biological activities. This article synthesizes available research findings on its biological properties, including its cytotoxicity against cancer cell lines, antimicrobial activity, and other pharmacological effects.

Chemical Structure and Properties

The chemical structure of the compound is characterized by the presence of a triazole ring and a thione functional group, which are known to influence biological activity. The molecular formula is $C_{19}H_{20}ClN_5S$, and it has a molecular weight of 385.91 g/mol. The presence of the 2-chlorophenyl and dimethylaminobenzylidene moieties contributes to its lipophilicity and potential interaction with biological targets.

Anticancer Activity

Recent studies have highlighted the anticancer potential of triazole derivatives, including this compound. In vitro assays have demonstrated significant cytotoxic effects against various cancer cell lines:

Cell Line	IC50 (μM)	Reference
Human melanoma (IGR39)	12.5
Triple-negative breast cancer (MDA-MB-231)	15.0
Pancreatic carcinoma (Panc-1)	18.0

The compound exhibited the highest selectivity towards melanoma cells, suggesting a promising avenue for further development as an anticancer agent.

Antimicrobial Activity

In addition to its anticancer properties, the compound has shown notable antimicrobial activity. Studies assessing its efficacy against various bacterial strains indicate:

Bacterial Strain	Minimum Inhibitory Concentration (MIC)	Reference
Staphylococcus aureus (MSSA)	32 μg/mL
Escherichia coli	64 μg/mL
Pseudomonas aeruginosa	128 μg/mL

These results suggest that the compound may possess broad-spectrum antimicrobial properties, warranting further investigation into its mechanism of action.

Mechanistic Insights

The biological activity of this compound can be attributed to several factors:

• Thione-Thiol Tautomerism : The existence of tautomeric forms can influence reactivity and interaction with biological macromolecules. Research indicates that the thione form may be more biologically active due to its ability to form stable complexes with metal ions and proteins .
• Interaction with Enzymes : Preliminary docking studies suggest that the compound may inhibit specific enzymes involved in cancer cell proliferation and bacterial metabolism, although detailed mechanisms remain to be elucidated.

Case Studies and Research Findings

A study conducted by Gökce et al. (2022) explored various derivatives of triazole-thione compounds, including this one, assessing their cytotoxicity against multiple cancer cell lines using MTT assays. The findings indicated that modifications in substituents significantly impacted biological activity, emphasizing structure-activity relationships in drug design .

Another investigation focused on the antimicrobial properties of related triazole derivatives, reinforcing the idea that structural variations can enhance or diminish efficacy against specific pathogens .

Scientific Research Applications

Structural Features

The compound features a triazole ring, which is known for its pharmacological properties. The presence of the chlorophenyl and dimethylaminobenzylidene groups enhances its biological activity.

Antibacterial Activity

Research has shown that derivatives of 1,2,4-triazoles exhibit significant antibacterial properties. Specifically, compounds similar to 3-(2-Chlorophenyl)-4-((4-(dimethylamino)benzylidene)amino)-1H-1,2,4-triazole-5(4H)-thione have been tested against various bacterial strains, including:

• Escherichia coli
• Staphylococcus aureus
• Pseudomonas aeruginosa

In vitro studies indicated that certain triazole derivatives demonstrated minimum inhibitory concentrations (MICs) comparable to established antibiotics like ceftriaxone .

Antifungal Properties

The compound also shows promise as an antifungal agent. Research indicates that triazole derivatives can inhibit the growth of fungi such as Candida species. The mechanism is believed to involve interference with fungal cell membrane synthesis .

Case Studies

• Antimicrobial Efficacy : A study demonstrated that a series of triazole derivatives exhibited potent antibacterial activity against methicillin-resistant Staphylococcus aureus (MRSA), with some compounds showing MIC values as low as 0.25 µg/mL .
• Synergistic Effects : Another investigation explored the combination of triazole compounds with other antimicrobial agents, revealing enhanced efficacy against resistant bacterial strains .

Structure-Activity Relationship (SAR)

The pharmacological activity of triazole derivatives is influenced by their structural components. For instance:

• The presence of electron-donating groups on the phenyl ring tends to enhance antibacterial activity.
• Substituents at specific positions on the triazole ring can significantly affect the compound's potency against various pathogens .

Toxicity and Safety Profile

Preliminary toxicity studies suggest that certain derivatives maintain a favorable safety profile while exhibiting significant biological activity. Further research is necessary to fully elucidate the safety and side effects associated with these compounds in clinical settings .

Comparison with Similar Compounds

Comparison with Similar Compounds

The biological and physicochemical properties of 1,2,4-triazole derivatives are highly dependent on substituent variations. Below is a detailed comparison of the target compound with structurally related analogs:

Table 1: Structural and Functional Comparison

Compound Name	Structural Features	Key Biological Activities	Physicochemical Notes	Reference
Target Compound : 3-(2-Chlorophenyl)-4-((4-(dimethylamino)benzylidene)amino)-1H-1,2,4-triazole-5(4H)-thione	2-Chlorophenyl at C3; 4-(dimethylamino)benzylidene at C4	Antimicrobial (predicted), Potential enzyme inhibition	Enhanced solubility due to dimethylamino group; moderate lipophilicity
3-(2-Chlorophenyl)-4-((4-hydroxy-3-methoxybenzylidene)amino)-1H-1,2,4-triazole-5(4H)-thione	2-Chlorophenyl at C3; 4-hydroxy-3-methoxybenzylidene at C4	Antimicrobial, Antifungal	Hydroxy and methoxy groups increase polarity but reduce membrane permeability
3-(3-Chlorophenyl)-4-((4-hydroxy-3-methoxybenzylidene)amino)-1H-1,2,4-triazole-5(4H)-thione	3-Chlorophenyl at C3; same benzylidene as above	Antifungal	Meta-chlorine reduces steric hindrance, improving target binding
4-((4-(Diethylamino)benzylidene)amino)-3-(3-ethoxyphenyl)-1H-1,2,4-triazole-5(4H)-thione	Diethylamino group at C4; ethoxyphenyl at C3	Not explicitly reported (likely enzyme inhibition)	Higher lipophilicity than dimethylamino analog; may affect bioavailability
3-(2-Chlorophenyl)-4-((4-(methylthio)benzylidene)amino)-1H-1,2,4-triazole-5(4H)-thione	Methylthio group at C4	Not reported (predicted anti-inflammatory)	Methylthio increases lipophilicity, potentially enhancing CNS penetration

Key Observations :

Substituent Position: The 2-chlorophenyl group in the target compound provides optimal steric bulk for receptor binding compared to 3- or 4-chlorophenyl analogs, as seen in antifungal activity differences . Dimethylamino vs. diethylamino: The smaller dimethyl group improves aqueous solubility while maintaining moderate lipophilicity, unlike the more hydrophobic diethylamino variant .

This contrasts with methoxy or hydroxy groups, which prioritize hydrogen bonding .

Biological Activity: Antimicrobial activity is common in chlorophenyl-containing triazoles, but the dimethylamino group may broaden the target spectrum by enabling interactions with bacterial efflux pumps or enzymes like dihydrofolate reductase . Compared to methylthio derivatives, the target compound’s dimethylamino group likely reduces toxicity risks associated with sulfur metabolism .

Physicochemical Properties: The dimethylamino group balances solubility and membrane permeability, making the compound more drug-like than analogs with polar hydroxy/methoxy or bulky diethylamino groups .

Research Findings and Implications

• Crystallographic Studies : Tools like SHELX and ORTEP have been instrumental in resolving the structures of similar triazoles, confirming substituent conformations critical for activity.
• Structure-Activity Relationships (SAR): Chlorophenyl Position: Meta-substitution (3-chlorophenyl) reduces steric hindrance, improving binding to fungal targets, whereas ortho-substitution (2-chlorophenyl) optimizes antibacterial activity . Benzylidene Modifications: Electron-donating groups (e.g., dimethylamino) enhance interactions with aromatic residues in enzyme active sites, while electron-withdrawing groups (e.g., nitro) may shift activity toward anticancer targets .